2,3-Dichloro-4-iodofuro[2,3-c]pyridin-7-amine

• IUPAC Name: 2,3-dichloro-4-iodofuro[2,3-c]pyridin-7-amine
• InChI: InChI=1S/C7H3Cl2IN2O/c8-4-3-2(10)1-12-7(11)5(3)13-6(4)9/h1H,(H2,11,12)
• InChI Key: SVWPUFPJPSSMRP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(C(=N1)N)OC(=C2Cl)Cl)I
• Molecular Formula: C7H3Cl2IN2O
• DSSTOX Substance ID: DTXSID101250934
• Molecular Weight: 328.92 g/mol
• CAS RN: 1326713-71-6

Description

• Structure : The compound’s chemical structure can be visualized here.

Physical And Chemical Properties Analysis

• Boiling Point : Similarly, the boiling point is not specified .

Synthesis routes and methods I

Procedure details

A solution of 2,3-dichlorofuro[2,3-c]pyridin-7-amine (5.7 g, 28.2 mmol) in MeCN (200 mL) was treated with N-iodosuccinimide (9.57 g, 42.3 mmol), added portionwise over 5-10 min. The mixture was heated at 60° C. for 16 h. After cooling to RT, the reaction was quenched with 20% aqueous sodium thiosulfate and stirred for 10 min. EtOAc (200 mL) was added and the phases separated. The organic phase was washed with 20% aqueous sodium thiosulfate (50 mL), then water (2×100 mL) and finally with brine. After drying over Na2SO4, the organic extracts were filtered and concentrated in vacuo. The material was purified using flash chromatography eluting with 2% MeOH in DCM to afford 3.8 g (41%) of the title compound. 1H NMR (300 MHz, DMSO-d6): δ 6.75 (br. s, 2H); 8.02 (s, 1H).

Synthesis routes and methods II

Procedure details